Cas no 5086-48-6 (1,4-Bis(3-nitropyridin-2-yl)piperazine)

• Product Name: 1,4-Bis(3-nitropyridin-2-yl)piperazine
• CAS No: 5086-48-6
• MF: C₁₄H₁₄N₆O₄
• MW: 330.298761844635
• MDL: MFCD02571723
• CID: 3043038
• PubChem ID: 3779333
• Update Time: 2025-11-02

1,4-Bis(3-nitropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis-(3-nitro-2-pyridyl)piperazine
• N,N'-Bis-(3-nitro-2-pyridyl)-piperazin;1,4-bis-(3-nitro-pyridin-2-yl)-piperazine;1,4-Bis-(3-nitropyrid-2-yl)-piperazin;
• Oprea1_004812
• MFCD02571723
• 6R-0253
• AKOS005098784
• 1,4-bis(3-nitropyridin-2-yl)piperazine
• 1,4-bis(3-nitro-2-pyridinyl)piperazine
• 5086-48-6
• 1,4-Bis(3-nitropyridin-2-yl)piperazine

• MDL： MFCD02571723
• Inchi： 1S/C14H14N6O4/c21-19(22)11-3-1-5-15-13(11)17-7-9-18(10-8-17)14-12(20(23)24)4-2-6-16-14/h1-6H,7-10H2
• InChI Key： CLRWTKBAXBUEJJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1N1CCN(C2C(=CC=CN=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 330.10800
• Monoisotopic Mass: 330.10765295Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.90000
• LogP: 2.79600

Additional information on 1,4-Bis(3-nitropyridin-2-yl)piperazine

Comprehensive Overview of 1,4-Bis(3-nitropyridin-2-yl)piperazine (CAS No. 5086-48-6)

1,4-Bis(3-nitropyridin-2-yl)piperazine (CAS No. 5086-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique nitropyridine and piperazine moieties, exhibits remarkable potential in diverse applications, ranging from drug development to advanced material synthesis. Its molecular structure, featuring two 3-nitropyridin-2-yl groups attached to a central piperazine ring, contributes to its distinct chemical properties and reactivity.

In recent years, the scientific community has shown growing interest in 1,4-Bis(3-nitropyridin-2-yl)piperazine due to its versatility in heterocyclic chemistry. Researchers are particularly intrigued by its role as a building block for pharmaceutical intermediates, where its nitro and pyridine functionalities enable selective modifications. This aligns with the current trend in precision medicine and targeted drug design, where customized molecular frameworks are essential for developing next-generation therapeutics.

The compound's CAS No. 5086-48-6 is frequently searched in academic databases and patent literature, reflecting its relevance in high-performance material science. Its potential applications in organic electronics and photoactive materials have been explored, coinciding with the global push for sustainable technologies. The nitropyridine components in its structure are known to influence electron transport properties, making it a candidate for optoelectronic devices—a hot topic in renewable energy research.

From a synthetic chemistry perspective, 1,4-Bis(3-nitropyridin-2-yl)piperazine serves as a valuable precursor for catalytic transformations. Its stability under various reaction conditions allows for regioselective functionalization, addressing the demand for atom-efficient synthesis in green chemistry initiatives. Laboratories focusing on C-H activation and cross-coupling reactions often reference this compound, as its piperazine core offers a rigid yet flexible scaffold for molecular diversification.

Quality control and analytical characterization of CAS No. 5086-48-6 are critical for ensuring reproducibility in research. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify its purity, a common concern among purchasers of fine chemicals. This emphasis on analytical validation resonates with the broader scientific community's focus on data integrity and reproducible research—a trending topic in peer-reviewed publications.

In conclusion, 1,4-Bis(3-nitropyridin-2-yl)piperazine represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmacophore and material precursor positions it at the intersection of multiple disciplines, answering the call for multifunctional compounds in contemporary research. As interest grows in structure-activity relationships and molecular engineering, this compound's significance is likely to expand further in both academic and industrial settings.